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Abstract
Melledonal C is a sesquiterpenoid aryl ester, a class of natural products known for their

diverse biological activities. Isolated from the mycelium of the fungus Armillaria mellea, this

compound has garnered interest for its potential cytotoxic properties. This technical guide

provides a detailed overview of the physical and chemical characteristics of Melledonal C,

including its structure, spectroscopic data, and reported biological activities. The document

further outlines the experimental protocols for its isolation, structure elucidation, and cytotoxicity

assessment, offering a valuable resource for researchers in natural product chemistry,

mycology, and oncology drug discovery.

Core Physical and Chemical Characteristics
Melledonal C is a complex organic molecule with the IUPAC name

[(2R,2aS,4aR,7R,7aS,7bR)-3-formyl-2a,4a,7-trihydroxy-6,6,7b-trimethyl-2,5,7,7a-tetrahydro-

1H-cyclobuta[e]inden-2-yl] 3-chloro-6-hydroxy-4-methoxy-2-methylbenzoate.[1] Its chemical

and physical properties are summarized in the tables below.
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Table 1: Chemical Identifiers and Molecular Properties of
Melledonal C

Property Value Source

IUPAC Name

[(2R,2aS,4aR,7R,7aS,7bR)-3-

formyl-2a,4a,7-trihydroxy-

6,6,7b-trimethyl-2,5,7,7a-

tetrahydro-1H-

cyclobuta[e]inden-2-yl] 3-

chloro-6-hydroxy-4-methoxy-2-

methylbenzoate

PubChem[1]

Molecular Formula C₂₄H₂₉ClO₈ PubChem[1]

Molecular Weight 480.9 g/mol PubChem[1]

CAS Number 117458-35-2 PubChem[1]

Canonical SMILES

CC1=C(C(=CC(=C1Cl)OC)O)

C(=O)O[C@@H]2C[C@]3([C

@@]2(C(=C[C@]4([C@@H]3-

-INVALID-LINK--

O)O)C=O)O)C

PubChem[1]

InChI Key
RCBZBPPFXBBNCD-

IQEKTTGQSA-N
PubChem[1]

Table 2: Computed Physical and Chemical Properties of
Melledonal C
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Property Value Source

XLogP3 3.1 PubChem[1]

Hydrogen Bond Donor Count 4 PubChem[1]

Hydrogen Bond Acceptor

Count
8 PubChem[1]

Rotatable Bond Count 5 PubChem[1]

Exact Mass 480.1550956 PubChem[1]

Monoisotopic Mass 480.1550956 PubChem[1]

Topological Polar Surface Area 134 Å² PubChem[1]

Heavy Atom Count 33 PubChem[1]

Formal Charge 0 PubChem[1]

Complexity 875 PubChem[1]

Experimental Protocols
Isolation and Structure Elucidation of Melledonal C
The isolation and structure elucidation of Melledonal C were first reported by Arnone et al. in

1988. The following protocol is based on their work.

2.1.1. Fungal Culture and Extraction

Culture:Armillaria mellea is cultured on a suitable solid or liquid medium.

Extraction: The mycelium is harvested and extracted with a suitable organic solvent, such as

ethanol. The resulting extract is then concentrated under reduced pressure.

Partitioning: The crude extract is partitioned between immiscible solvents (e.g., ethyl acetate

and water) to separate compounds based on their polarity.

2.1.2. Chromatographic Purification
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Silica Gel Column Chromatography: The organic phase from the partitioning step is

subjected to column chromatography on silica gel, eluting with a gradient of solvents (e.g.,

hexane-ethyl acetate) to yield several fractions.

Preparative Thin-Layer Chromatography (PTLC): Fractions containing Melledonal C are

further purified by preparative TLC on silica gel plates using an appropriate solvent system.

High-Performance Liquid Chromatography (HPLC): Final purification is achieved by

reversed-phase HPLC to yield pure Melledonal C.

2.1.3. Structure Elucidation

The structure of Melledonal C was determined using a combination of spectroscopic

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR spectra are

recorded to determine the carbon-hydrogen framework of the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in the molecule, such as hydroxyl (-OH), carbonyl (C=O), and aromatic rings.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

molecular weight and elemental composition of Melledonal C.
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Caption: Workflow for the isolation and structure elucidation of Melledonal C.
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Cytotoxicity Assay
The cytotoxic activity of Melledonal C was evaluated against the human CCRF-CEM T-cell

acute lymphoblastic leukemia cell line.[2] The following is a general protocol for a colorimetric

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a standard method

for assessing cell viability.

Cell Seeding: Cancer cells (e.g., CCRF-CEM) are seeded into a 96-well microtiter plate at a

specific density and allowed to adhere overnight.

Compound Treatment: The cells are treated with various concentrations of Melledonal C
(typically in a serial dilution) and a vehicle control (e.g., DMSO).

Incubation: The plate is incubated for a specified period (e.g., 72 hours) at 37°C in a

humidified atmosphere with 5% CO₂.

MTT Addition: A solution of MTT is added to each well, and the plate is incubated for a

further 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells reduce the

yellow MTT to purple formazan crystals.

Solubilization: A solubilizing agent (e.g., acidified isopropanol or DMSO) is added to each

well to dissolve the formazan crystals.

Absorbance Measurement: The absorbance of the resulting purple solution is measured

using a microplate reader at a wavelength of approximately 570 nm.

Data Analysis: The absorbance values are used to calculate the percentage of cell viability

relative to the vehicle control. The IC₅₀ value (the concentration of the compound that inhibits

cell growth by 50%) is determined by plotting cell viability against the compound

concentration.

Biological Activity
Melledonal C has been reported to exhibit cytotoxic activity against the CCRF-CEM human T-

cell acute lymphoblastic leukemia cell line with an IC₅₀ value of 14.75 µM.[2] This finding

suggests that Melledonal C may have potential as an anticancer agent, warranting further

investigation into its mechanism of action and its activity against other cancer cell lines. The
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broader class of sesquiterpenoid aryl esters from Armillaria species has been shown to

possess a range of biological activities, including antimicrobial and cytotoxic effects.[3][4]

Signaling Pathways
Currently, there is no specific information available in the scientific literature regarding the

signaling pathways modulated by Melledonal C. Further research is required to elucidate the

molecular mechanisms underlying its cytotoxic effects.

Conclusion
Melledonal C is a sesquiterpenoid natural product with defined physical and chemical

characteristics and demonstrated cytotoxic activity. This guide provides a foundational

understanding of this compound, including detailed experimental protocols for its study. Future

research should focus on elucidating its mechanism of action, exploring its activity in a broader

range of biological assays, and investigating its potential for therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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